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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and use of

lyophilized Cocaine- and Amphetamine-Regulated Transcript (CART) peptide fragment (62-76).

Adherence to these protocols is crucial for maintaining peptide integrity, ensuring experimental

reproducibility, and obtaining reliable results.

Product Information
Peptide Name: CART (62-76) (human, rat)

Sequence: NH2-Tyr-Gly-Gln-Val-Pro-Met-Cys-Asp-Ala-Gly-Glu-Gln-Cys-Ala-Val-COOH[1]

Molecular Formula: C₆₄H₉₉N₁₇O₂₃S₃[2][3]

Molecular Weight: 1570.77 g/mol [2][3]

Appearance: Lyophilized white powder[1]

Purity: Typically >95% as determined by HPLC[2]

Biological Activity: CART(62-76) is a biologically active fragment of the full-length CART

peptide. It has been shown to inhibit food intake, induce anxiogenic-like effects, and

modulate noradrenergic and serotonergic systems in the brain.[3][4] It does not appear to

have a major effect on dopaminergic pathways.[3]
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Storage and Stability
Proper storage of lyophilized CART(62-76) is critical to prevent degradation and ensure its

long-term stability.

Data Presentation: Storage and Stability Guidelines

Condition Temperature Duration Notes

Lyophilized Peptide

(Unopened)
-20°C or colder ≥ 2 years

For long-term storage,

keep in a freezer

away from light and

moisture.[3][5][6]

2-8°C Up to 6 months
Suitable for short-term

storage.[1]

Room Temperature Weeks to months

Stable for short

periods, but

refrigeration or

freezing is

recommended for

optimal preservation.

[5][7]

Peptide in Solution

(Stock)
-20°C A few weeks

Avoid repeated

freeze-thaw cycles by

preparing single-use

aliquots.[6][8][9] The

shelf-life in solution is

limited.[8]

Important Considerations:

Peptides containing Cysteine (Cys), Methionine (Met), and Tryptophan (Trp) are

susceptible to oxidation.[6][8] CART(62-76) contains both Cys and Met.

Lyophilized peptides are often hygroscopic (readily absorb moisture).[9][10] To minimize

moisture absorption, allow the vial to equilibrate to room temperature in a desiccator
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before opening.[5][9]

After weighing, it is recommended to purge the vial with an inert gas like nitrogen or argon

before resealing.[5]

Experimental Protocols
This protocol outlines the steps to properly dissolve the lyophilized peptide for experimental

use.

Materials:

Vial of lyophilized CART(62-76) peptide

Appropriate sterile solvent (e.g., sterile distilled water, 20% acetonitrile/water, or a buffer of

choice)[3][4]

Sterile, low-protein binding microtubes for aliquoting

Sterile pipette tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature (preferably in a desiccator) to prevent condensation.[10][11]

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.[12][13]

Solvent Selection: The choice of solvent depends on the experimental application. A

common solvent for CART(62-76) is a solution of 20% acetonitrile in sterile water to achieve

a concentration of 1 mg/mL.[3][4] For biological assays, sterile water or a buffer like PBS (pH

7.0-7.4) may be used.[11]
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Dissolution:

Carefully open the vial.

Using a sterile pipette, add the calculated volume of the chosen solvent to the vial to

achieve the desired stock concentration.

Recap the vial and gently vortex or swirl to dissolve the peptide completely.[10][12] Avoid

vigorous shaking, as this can cause aggregation.[10][13]

Visually inspect the solution to ensure it is clear and free of particulates.[14] If solubility is

an issue, sonication may be helpful.[6]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted peptide solution into single-use, sterile, low-protein binding microtubes.[6][8]

Label the aliquots clearly with the peptide name, concentration, and date of reconstitution.

Store the aliquots at -20°C for short-term storage (a few weeks).[9] For longer-term

storage of solutions, -80°C is preferable, although not always necessary.

This is a generalized protocol based on published studies. The exact dosage and

administration route will depend on the specific experimental design.

Materials:

Reconstituted CART(62-76) peptide solution

Sterile saline or artificial cerebrospinal fluid (aCSF) for dilution

Appropriate syringes and needles for the chosen administration route (e.g., intravenous,

intraperitoneal, intracerebroventricular)

Anesthetized or restrained animal model (e.g., rat)

Procedure:
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Dilution: On the day of the experiment, thaw a single-use aliquot of the CART(62-76) stock

solution. Dilute the peptide to the final desired concentration using sterile saline or aCSF.

Dosage Calculation: Dosages in published studies vary. For example, intrathecal

administration in rats has been performed at doses of 3-10 nmol/rat.[15][16] Intravenous

administration has been documented at 30 µg/kg.[17] The optimal dose must be determined

empirically for each experimental model.

Administration: Administer the prepared CART(62-76) solution to the animal via the chosen

route. Ensure proper technique to minimize stress and injury to the animal.

Observation: Following administration, monitor the animal for the desired biological response

(e.g., changes in food intake, locomotor activity, nociceptive thresholds) over the

predetermined time course of the experiment.[16][18][19]
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Experimental Workflow for Lyophilized CART(62-76) Peptide
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Caption: Workflow for handling lyophilized CART(62-76) from storage to experimental use.
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While a specific receptor for CART peptides has not been definitively identified, studies suggest

they can activate G-protein coupled receptor (GPCR) signaling pathways.[20][21]
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Caption: Putative signaling pathways activated by CART peptides via a Gi/o-coupled GPCR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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